Cas no 2228746-41-4 (6-Chloro-3-hydrazinyl-2-methoxypyridine)

• Product Name: 6-Chloro-3-hydrazinyl-2-methoxypyridine
• CAS No: 2228746-41-4
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 5767956
• PubChem ID: 140764022
• Update Time: 2025-10-28

6-Chloro-3-hydrazinyl-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1994629
• 2228746-41-4
• 6-chloro-3-hydrazinyl-2-methoxypyridine
• 6-Chloro-3-hydrazinyl-2-methoxypyridine

• Inchi： 1S/C6H8ClN3O/c1-11-6-4(10-8)2-3-5(7)9-6/h2-3,10H,8H2,1H3
• InChI Key： ADAFUAJDTFYZIM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)NN

Computed Properties

• Exact Mass: 173.0355896g/mol
• Monoisotopic Mass: 173.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.2Ų

Additional information on 6-Chloro-3-hydrazinyl-2-methoxypyridine

Research Briefing on 6-Chloro-3-hydrazinyl-2-methoxypyridine (CAS: 2228746-41-4) in Chemical Biology and Pharmaceutical Applications

6-Chloro-3-hydrazinyl-2-methoxypyridine (CAS: 2228746-41-4) is a specialized heterocyclic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core functionalized with chloro, hydrazinyl, and methoxy groups, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers employed 6-Chloro-3-hydrazinyl-2-methoxypyridine as a central scaffold, modifying its structure to develop potent and selective BTK inhibitors with improved pharmacokinetic properties. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the compound's significance in targeted cancer therapy development.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel quinolone derivatives using 6-Chloro-3-hydrazinyl-2-methoxypyridine as a starting material. These derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli, with minimum inhibitory concentrations (MICs) ranging from 0.5-4 μg/mL. The study emphasized the compound's role in addressing the growing challenge of antimicrobial resistance.

From a chemical biology perspective, researchers have utilized 6-Chloro-3-hydrazinyl-2-methoxypyridine in the development of activity-based probes for studying enzyme mechanisms. A 2023 Nature Chemical Biology paper detailed its incorporation into selective probes for monitoring hydrolase activity in live cells, enabling real-time visualization of enzymatic processes relevant to neurodegenerative diseases.

The compound's synthetic versatility was further demonstrated in a recent ACS Medicinal Chemistry Letters publication (2024), where it served as a key intermediate in the modular synthesis of PROTACs (Proteolysis Targeting Chimeras). Researchers successfully developed several protein degraders targeting estrogen receptor (ER) and androgen receptor (AR), showing promising results in hormone-dependent cancer cell lines.

Pharmacokinetic studies of derivatives containing the 6-Chloro-3-hydrazinyl-2-methoxypyridine moiety have shown favorable drug-like properties, including good metabolic stability and acceptable oral bioavailability in preclinical models. Recent ADMET profiling (2024) indicated that properly modified derivatives can achieve desirable CNS penetration, expanding potential applications to neurological disorders.

Ongoing research continues to explore the full potential of this compound, with several patent applications filed in 2024 covering novel synthetic methodologies and therapeutic applications. The compound's unique combination of reactivity and structural features positions it as a valuable tool in modern drug discovery and chemical biology research.